![molecular formula C10H16N2S B2445403 4,5-Dimethyl-2-(piperidin-2-yl)thiazole CAS No. 1248899-34-4](/img/structure/B2445403.png)
4,5-Dimethyl-2-(piperidin-2-yl)thiazole
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Overview
Description
“4,5-Dimethyl-2-(piperidin-2-yl)thiazole” is a chemical compound that belongs to the class of thiazoles . Thiazoles are important heterocyclic compounds that contain sulfur and nitrogen atoms . Piperidine, a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state, is also a part of this compound .
Synthesis Analysis
The synthesis of piperidine derivatives, including “4,5-Dimethyl-2-(piperidin-2-yl)thiazole”, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Molecular Structure Analysis
The thiazole ring in “4,5-Dimethyl-2-(piperidin-2-yl)thiazole” is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The piperidine ring is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .
Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . Unfortunately, specific physical and chemical properties of “4,5-Dimethyl-2-(piperidin-2-yl)thiazole” are not available in the retrieved sources.
Scientific Research Applications
Role in Drug Design and Pharmaceuticals
Piperidines, including derivatives like “4,5-Dimethyl-2-(piperidin-2-yl)thiazole”, play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .
Synthesis and Pharmacological Applications
Recent scientific literature has summarized intra- and intermolecular reactions leading to the formation of various piperidine derivatives . This includes substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The pharmaceutical applications of synthetic and natural piperidines have also been covered .
Biological Evaluation of Potential Drugs
The latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety have been discussed . This includes the study of their biological activity and pharmacological activity .
Antimicrobial Agents
A novel series of substituted 4,6-dimethyl-2-oxo-1-(thiazol-2-ylamino)-1,2-dihydropyridine-3-carbonitrile derivatives was synthesized and screened for their antimicrobial activities . One of the compounds showed good antibacterial activities with MIC ranged from 93.7–46.9 μg/mL, in addition, it showed good antifungal activities with MIC ranged from 7.8 and 5.8 μg/mL .
DNA Gyrase Inhibitory Activity
The potential DNA gyrase inhibitory activity of these novel thiazoles was examined using in silico molecular docking simulation . The novel thiazoles exhibit dock score values between − 6.4 and − 9.2 kcal/mol .
Treatment of Various Health Conditions
Thiazoles have diverse applications in drug development for treatment allergies, inflammation, HIV infections, hypertension, bacterial infections, hypnotics, schizophrenia, and pain . They exhibited fabulous pharmaceutical activities for instance antifungal, antimicrobial, anti-inflammatory, analgesic, and anti-cancer, anticonvulsant activities .
Safety and Hazards
Future Directions
Piperidines, including “4,5-Dimethyl-2-(piperidin-2-yl)thiazole”, play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research may focus on exploring the biological and pharmacological activities of such compounds.
Mechanism of Action
Target of Action
Piperidine derivatives, however, are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .
Mode of Action
Thiazole compounds have been found to interact with various biological targets, leading to diverse biological activities .
Biochemical Pathways
Thiazoles, in general, are known to be involved in a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Result of Action
Thiazole compounds have been found to exhibit a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
4,5-dimethyl-2-piperidin-2-yl-1,3-thiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2S/c1-7-8(2)13-10(12-7)9-5-3-4-6-11-9/h9,11H,3-6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWAHVFOYFULUJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C2CCCCN2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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